Cas no 402958-96-7 ((S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoic acid)

• Product Name: (S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoic acid
• CAS No: 402958-96-7
• MF: C₁₉H₂₈N₄O₄
• MW: 376.450024604797
• MDL: MFCD11865138
• CID: 829769
• PubChem ID: 49840888
• Update Time: 2025-10-20

(S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Cyclohexyl-N-(2-pyrazinylcarbonyl)glycyl-3-methyl-L-valine
• (2S)-2-Cyclohexyl-N-(pyrazinylcarbonyl)glycyl-3-Methyl-L-valine
• (S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)-acetamido)-3,3-dimethylbutanoic acid
• (S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoic acid
• (S)-2-((S)-2-CYCLOHEXYL-2-[(PYRAZINE-2-CARBONYL)-AMINO]-ACETYLAMINO)-3,3-DIMETHYL-BUTYRIC acid
• VAL002
• L-Valine, (2S)-2-cyclohexyl-N-(pyrazinylcarbonyl)glycyl-3-methyl-
• C19H28N4O4
• (S)-2-{(S)-2-Cyclohexyl-2-[(pyrazine-2-carbonyl)-amino]-acetylamino}-3,3-dimethyl-butyric acid
• L-Valine, (2S)-2-cyclohexyl-N-(2-pyrazinylcarbonyl)glycyl-3-methyl-
• BZUKJNKTPCZNPM-LSDHHAIUSA-N
• (S)-2-[(S)-2-cyclohexyl-2-[(pyrazine-2-carbonyl)-amino]-acetylamino]-3,3-dimethyl-butyric acid
• (S)-2-((S)-2-CYCLOHEXYL-2-[(PYRAZINE-2-CARBONYL)-AMINO]-ACETYLAMINO)-3,3-DIMETHYL-BUTYRIC ACID
• (2S)-2-[[(2S)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethyl-butanoic acid
• (S)-2-{(S)-2-cyclohexyl-2-[(pyrazine-2-carbonyl)-amino]-acetylamino-3,3-dimethyl-butyric acid
• N-{(2S)-2-Cyclohexyl-2-[(pyrazine-2-carbonyl)amino]acetyl}-3-methyl-L-valine
• (S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)-acetamido)-3,3-dimethylb utanoic acid
• AC-26317
• 402958-96-7
• AKOS016007986
• MFCD11865138
• (2S)-2-[[(2S)-2-cyclohexyl-2-(pyrazine-2-carbonylamino)acetyl]amino]-3,3-dimethylbutanoic acid
• SCHEMBL1013600
• DA-69063
• CS-13256
• PD163439
• (S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoicacid
• HY-I0115
• J-502386
• CS-M1866
• DTXSID60678628

• MDL： MFCD11865138
• Inchi： 1S/C19H28N4O4/c1-19(2,3)15(18(26)27)23-17(25)14(12-7-5-4-6-8-12)22-16(24)13-11-20-9-10-21-13/h9-12,14-15H,4-8H2,1-3H3,(H,22,24)(H,23,25)(H,26,27)/t14-,15+/m0/s1
• InChI Key： BZUKJNKTPCZNPM-LSDHHAIUSA-N
• SMILES： O=C([C@H](C1CCCCC1)NC(C1C=NC=CN=1)=O)N[C@H](C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 376.21100
• Monoisotopic Mass: 376.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 2.5

Experimental Properties

• Density: 1.201
• Boiling Point: 97.2±25.0 °C at 760 mmHg
• Flash Point: 13.4±18.1 °C
• PSA: 121.28000
• LogP: 2.55260
• Vapor Pressure: 42.2±0.2 mmHg at 25°C

(S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on (S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoic acid

Comprehensive Overview of (S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoic acid (CAS No. 402958-96-7)

(S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoic acid (CAS No. 402958-96-7) is a sophisticated chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrazine-2-carboxamido and cyclohexyl moieties, is a promising candidate for drug development due to its potential bioactivity and structural complexity. Researchers are particularly interested in its applications as a peptide mimetic or enzyme inhibitor, given its ability to interact with biological targets with high specificity.

The compound's stereochemistry plays a critical role in its functionality, as the (S)-configuration at multiple centers ensures optimal binding affinity. Its 3,3-dimethylbutanoic acid tail further enhances its solubility and pharmacokinetic properties, making it a versatile building block for drug design. Recent studies have explored its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with the growing demand for innovative therapies in these areas. The integration of computational modeling and high-throughput screening has accelerated the exploration of its therapeutic potential.

From a synthetic perspective, (S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoic acid requires meticulous asymmetric synthesis techniques to achieve high enantiomeric purity. The pyrazine ring introduces challenges in regioselective functionalization, while the cyclohexyl group demands careful steric control during coupling reactions. Advances in catalysis and green chemistry have improved the efficiency of its production, addressing the need for sustainable pharmaceutical manufacturing.

The compound's relevance extends to bioconjugation and proteomics, where its reactive carboxyl group enables the development of targeted drug delivery systems. With the rise of personalized medicine, researchers are investigating its use in biomarker detection and theranostic applications. Its compatibility with click chemistry and other bioorthogonal reactions further expands its utility in chemical biology.

In the context of intellectual property, 402958-96-7 has been the subject of numerous patents, highlighting its commercial value. Companies specializing in fine chemicals and custom synthesis offer this compound to support academic and industrial research. Its inclusion in fragment-based drug discovery libraries underscores its role in identifying novel lead compounds.

As the scientific community continues to explore (S)-2-((S)-2-Cyclohexyl-2-(pyrazine-2-carboxamido)acetamido)-3,3-dimethylbutanoic acid, its potential in addressing unmet medical needs remains a focal point. Collaborative efforts between academia and biotech are essential to unlocking its full capabilities, ensuring it meets the stringent demands of modern drug development pipelines.